Cas no 58523-23-2 (valtrate hydrine B3)
valtrate hydrine B3 structure
Product Name:valtrate hydrine B3
CAS No:58523-23-2
MF:C27H40O11
MW:540.59990978241
CID:2017776
Update Time:2025-04-21
valtrate hydrine B3 Chemical and Physical Properties
Names and Identifiers
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- valtrate hydrine B3
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- Inchi: 1S/C27H40O11/c1-15(2)8-21(29)36-14-27(33)20(37-22(30)9-16(3)4)10-19-18(12-34-17(5)28)13-35-25(24(19)27)38-23(31)11-26(6,7)32/h10,13,15-16,20,24-25,32-33H,8-9,11-12,14H2,1-7H3
- InChI Key: UOZVACDGDZZCPO-UHFFFAOYSA-N
- SMILES: CC(CC(OCC1(C2C(OC=C(C2=CC1OC(CC(C)C)=O)COC(=O)C)OC(CC(O)(C)C)=O)O)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 38
- XLogP3: 2.776
valtrate hydrine B3 Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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